Cas no 1070972-32-5 (Imidazo[1,2-c]pyrimidin-5(1H)-one, 7-chloro-)

Imidazo[1,2-c]pyrimidin-5(1H)-one, 7-chloro- structure
1070972-32-5 structure
Product Name:Imidazo[1,2-c]pyrimidin-5(1H)-one, 7-chloro-
CAS No:1070972-32-5
MF:C6H4ClN3O
MW:169.568459510803
CID:1185737
PubChem ID:21320102
Update Time:2025-04-20

Imidazo[1,2-c]pyrimidin-5(1H)-one, 7-chloro- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-c]pyrimidin-5(1H)-one, 7-chloro-
    • 7-Chloroimidazo[1,2-c]pyrimidin-5(1H)-one
    • 7-Chloro-1H-imidazo[1,2-c]pyrimidin-5-one
    • 7-chloro-Imidazo[1,2-c]pyrimidin-5(1H)-one
    • 56817-09-5
    • 7-Chloro-imidazo[1,2-c]pyrimidin-5-ol
    • AM804055
    • DTXSID80612327
    • A869840
    • MFCD20502311
    • CS-0038770
    • MFCD16658012
    • 7-chloro-6h-imidazo[1,2-c]pyrimidin-5-one
    • AKOS022188892
    • 1070972-32-5
    • SCHEMBL4612498
    • SY126162
    • 7-Chloroimidazo[1,2-c]pyrimidin-5-ol
    • AKOS015902018
    • 56817-23-3
    • EN300-107701
    • AS-37568
    • DB-059560
    • 7-CHLOROIMIDAZO[1,2-C]PYRIMIDIN-5(6H)-ONE
    • SCHEMBL557300
    • MORDDYJPVSRHAG-UHFFFAOYSA-N
    • Inchi: 1S/C6H4ClN3O/c7-4-3-5-8-1-2-10(5)6(11)9-4/h1-3H,(H,9,11)
    • InChI Key: MORDDYJPVSRHAG-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=NC=CN2C(N1)=O

Computed Properties

  • Exact Mass: 169.00442
  • Monoisotopic Mass: 169.0042895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 44.7
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